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Compound of Interest

Compound Name: Furaptra

Cat. No.: B055009 Get Quote

This document provides immediate safety, handling, and disposal protocols for Furaptra, also

known as mag-fura-2, to ensure the safety of researchers, scientists, and drug development

professionals. Furaptra is a fluorescent indicator used for measuring magnesium and high,

transient calcium concentrations.[1][2][3][4][5][6][7] It is available in various forms, including

tetrasodium salt, tetrapotassium salt, and acetoxymethyl (AM) ester.[1][2][8][9][10] While the

salt forms are generally not classified as hazardous, the AM ester may present irritation risks.

[8][9] Adherence to standard laboratory safety practices is crucial.

Hazard Identification and Classification
The hazard classification for Furaptra varies by its form. The salt forms (tetrasodium and

tetrapotassium) are generally not classified as hazardous under Regulation (EC) No 1272/2008

[CLP].[8] However, the AM ester may be harmful if inhaled, swallowed, or absorbed through the

skin and can cause eye and skin irritation.[9] The toxicity of the tetrapotassium salt is currently

unknown.[4]

Hazard Summary Table:
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Form
HMIS Health
Hazard

NFPA Health
Hazard

GHS/CLP
Classification

Potential
Hazards

Furaptra, 4Na+

(tetrasodium salt)
0[8] 0[8] None[8]

Avoid direct

contact and

inhalation.[8]

Furaptra, AM

ester
0[9] 0[9] None[9]

May be harmful if

inhaled,

swallowed, or

absorbed

through the skin.

May cause

respiratory tract,

skin, and eye

irritation.[9]

Furaptra, 4K+

(tetrapotassium

salt)

Not specified Not specified Not specified

Toxicity

unknown. Avoid

prolonged or

repeated

exposure.[4]

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling all forms of Furaptra.

Recommended Personal Protective Equipment:
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Body Part Equipment Specification

Hands Chemical-resistant gloves

Nitrile gloves are a suitable

option. Always inspect gloves

for integrity before use and use

proper removal techniques to

avoid skin contact.[8]

Eyes Safety glasses

Must have side shields and

conform to EN166 (EU) or

NIOSH (US) standards.[8]

Respiratory Respirator

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[8]

This is particularly important

when handling the powder

form to avoid inhalation.

Body Laboratory coat
Standard lab coat to protect

skin and clothing.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a standardized workflow minimizes risks during the handling of Furaptra.

Experimental Workflow for Handling Furaptra:
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Furaptra Handling Workflow

Preparation

Handling & Experimentation

Cleanup & Disposal

1. Conduct Pre-Use Risk Assessment

2. Don Appropriate PPE
(Gloves, Safety Glasses, Lab Coat)

3. Prepare a Clean, Well-Ventilated Workspace

4. Carefully Weigh Solid Furaptra
(Avoid generating dust)

Proceed to handling

5. Dissolve in Appropriate Solvent
(Water for salts, DMSO for AM ester)

6. Perform Experimental Procedures

7. Decontaminate Work Surfaces

Experiment complete

8. Dispose of Waste
(Consult local regulations)

9. Doff PPE and Wash Hands Thoroughly

 

Furaptra Disposal Workflow
Waste Generated

(Unused Furaptra, Contaminated Labware)

1. Collect Waste in a Labeled,
Sealed Container

2. Identify as Chemical Waste

3. Consult Institutional and
Local Disposal Regulations

4. Arrange for Professional
Waste Disposal Service

5. Document Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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